Cas no 3260-44-4 (4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 3260-44-4
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD01097575
• CID: 319298
• PubChem ID: 776855
• Update Time: 2025-04-19

4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid
• 1-phthalazinecarboxylic acid, 3,4-dihydro-4-oxo-
• 4-oxo-3,4-dihydrophthalazine-1-carboxylic acid(SALTDATA: FREE)
• 4-Hydroxyphthalazine-1-carboxylic acid
• 4-Oxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 005812
• 1-< 2H> -Phthalazinon-4-carbonsaeure
• 3-Methyl-phthalaz-4-on-1-carbonsaeure
• 4-carboxy-1(2H)-phthalazinone
• 4-Oxo-3,4-dihydro-1-phthalazin-carbonsaeure
• 4-Oxo-3,4-dihydro-phthalazin-1-carbonsaeure
• 4-oxo-3-hydrophthalazinecarboxylic acid
• AC1LFENU
• AC1Q5T1M
• ChemDiv1_008701
• phthalaz
• ZERO
• 4-Hydroxyphthalazine-1-carboxylicacid
• BB 0241864
• SCHEMBL10357263
• CS-0072723
• I10031
• FT-0677071
• 3260-44-4
• MFCD00524727
• J-018801
• DTXSID10354602
• 4(3h)-phthalazone-1-carboxylic acid
• SR-01000474810-1
• Z56791146
• NS-01753
• A875569
• CCG-202973
• 4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid
• SR-01000474810
• AKOS000320431
• SY062862
• F0896-0358
• EU-0066644
• HMS611L11
• phthalazin-1 (2h)-one-4-carboxylic acid
• Oprea1_028704
• EN300-00787
• 4-oxo-3H-phthalazine-1-carboxylic acid
• CHEMBL20087
• AKOS000114873
• SCHEMBL2446205
• AE-641/05572025
• phthalazin-1(2h)-one-4-carboxylic acid
• STK727081
• BBL007917
• ALBB-010222

• MDL： MFCD01097575
• Inchi： 1S/C9H6N2O3/c12-8-6-4-2-1-3-5(6)7(9(13)14)10-11-8/h1-4H,(H,11,12)(H,13,14)
• InChI Key： YHNOBCUFJJRVOP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1

Computed Properties

• Exact Mass: 190.03788
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.56
• Melting Point: 591.8 °C at 760 mmHg
• Boiling Point: 591.8°C at 760 mmHg
• Flash Point: 311.7°C
• Refractive Index: 1.71
• PSA: 78.76

4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C